Cas no 860783-93-3 (7-[(2-CHLORO-1,3-THIAZOL-5-YL)METHYL]-6,8-DIMETHYL[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE)

• Product Name: 7-[(2-CHLORO-1,3-THIAZOL-5-YL)METHYL]-6,8-DIMETHYL[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE
• CAS No: 860783-93-3
• MF: C₁₁H₁₀ClN₅S
• MW: 279.748598575592
• MDL: MFCD04124437
• CID: 5233954
• Update Time: 2026-03-08

7-[(2-CHLORO-1,3-THIAZOL-5-YL)METHYL]-6,8-DIMETHYL[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE Chemical and Physical Properties

Names and Identifiers

• 7-[(2-CHLORO-1,3-THIAZOL-5-YL)METHYL]-6,8-DIMETHYL[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE
• 2-chloro-5-({6,8-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-7-yl}methyl)-1,3-thiazole

• MDL： MFCD04124437
• Inchi： 1S/C11H10ClN5S/c1-6-9(3-8-4-13-11(12)18-8)7(2)16-17-5-14-15-10(6)17/h4-5H,3H2,1-2H3
• InChI Key： HUTIRTAGKPRANS-UHFFFAOYSA-N
• SMILES： CC1C2=NN=CN2N=C(C)C=1CC1SC(Cl)=NC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 7-[(2-CHLORO-1,3-THIAZOL-5-YL)METHYL]-6,8-DIMETHYL[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE

Professional Introduction to Compound with CAS No. 860783-93-3 and Product Name: 7-[(2-CHLORO-1,3-THIAZOL-5-YL)METHYL]-6,8-DIMETHYL[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE

The compound identified by the CAS number 860783-93-3 and the product name 7-[(2-chloro-1,3-thiazol-5-yl)methyl]-6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazine represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of multiple nitrogen-containing rings, including a thiazole and a triazolopyridazine core, suggests a high degree of molecular complexity that can be exploited for therapeutic applications.

In recent years, there has been a growing interest in the development of novel scaffolds that combine the functionalities of different heterocyclic systems. The compound in question exemplifies this trend by integrating a thiazole moiety with a triazolopyridazine backbone. Thiazole derivatives are well-known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. The chloro substituent on the thiazole ring further enhances the molecule's potential by introducing electrophilic centers that can participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions.

The dimethyl substitution at the 6- and 8-positions of the triazolopyridazine ring adds another layer of structural complexity, which can influence both the electronic properties and the spatial arrangement of the molecule. This particular configuration has been explored in several research studies as a means to modulate binding interactions with biological targets. The combination of these structural features makes this compound a promising candidate for further investigation in drug discovery pipelines.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The nitrogen-rich heterocycles in this molecule can interact with the ATP-binding pockets of kinases, thereby inhibiting their activity. Preliminary computational studies have suggested that compounds with similar scaffolds may exhibit high binding affinities for tyrosine kinases, making them valuable tools for studying kinase mechanisms and developing novel therapeutics.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular properties such as solubility, bioavailability, and metabolic stability. The 7-[(2-chloro-1,3-thiazol-5-yl)methyl]-6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazine structure offers several opportunities for such optimizations. For instance, the chloro substituent can be further functionalized through palladium-catalyzed cross-coupling reactions to introduce aryl or heteroaryl groups that may enhance target engagement. Additionally, the dimethyl groups can be modified to improve solubility or to fine-tune pharmacokinetic profiles.

The synthesis of this compound involves multiple steps that require careful control of reaction conditions to ensure high yield and purity. The introduction of the thiazole ring typically begins with thioamide formation followed by cyclization under acidic conditions. Subsequent functionalization at the 5-position of the thiazole ring introduces the chloro substituent, which is then used in subsequent steps to construct the triazolopyridazine core. This multi-step synthesis highlights the synthetic versatility of this class of molecules and opens up possibilities for generating libraries of derivatives for high-throughput screening.

In conclusion, 7-[(2-chloro-1,3-thiazol-5-yl)methyl]-6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 860783-93-3) represents a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic systems and functional groups makes it an attractive scaffold for developing novel therapeutic agents. As research in chemical biology continues to evolve, compounds like this one will undoubtedly play a crucial role in uncovering new treatments for various diseases.